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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863

An In-depth Technical Guide on the Crystal Structure of Iminodiacetic Acid Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the crystal structure of iminodiacetic acid
hydrochloride (C4aH7NOa4-HCI). The information presented is primarily based on the single-
crystal X-ray diffraction study conducted by A. Oskarsson, offering valuable insights for
researchers in crystallography, medicinal chemistry, and materials science.

Introduction

Iminodiacetic acid (IDA) is a chelating agent with significant applications in various fields,
including the synthesis of pharmaceuticals and radiotracers for medical imaging.[1][2] The
hydrochloride salt of IDA is a common form used in its synthesis and purification.[3][4][5]
Understanding its three-dimensional structure at the atomic level is crucial for predicting its
chemical behavior, designing derivatives with specific properties, and optimizing its use in drug
development. This guide focuses on the crystallographic data and experimental procedures
that have elucidated the solid-state structure of iminodiacetic acid hydrochloride.

Molecular and Crystal Structure

The crystal structure of iminodiacetic acid hydrochloride has been determined by single-
crystal X-ray diffraction.[6] The analysis reveals that the compound crystallizes in the
orthorhombic space group Pmmn.[6] In the crystalline state, the iminodiacetic acid molecule
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exists as a positively charged ion, with the acidic protons localized on the carboxyl groups.
These positively charged ions are interconnected with chloride ions through a network of
hydrogen bonds, forming zigzag layers.[6] The forces holding these layers together in the
crystal lattice are of the van der Waals type.[6]

Crystallographic Data

The following table summarizes the key crystallographic data for iminodiacetic acid
hydrochloride.

Parameter Value[6]
Molecular Formula C4H7NO4-HCI
Formula Weight 169.56 g/mol
Crystal System Orthorhombic
Space Group Pmmn

a (A) 12.4101

b (A) 5.7349

c (A) 5.1280

z 2

Interatomic Distances and Angles

Selected interatomic distances and angles are presented in the tables below, providing a
quantitative description of the molecular geometry.

Table 2: Selected Bond Lengths (A)[6]
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Bond Length (A)
C(1)-0(1) 1.314 (2)
C(1)-0(2) 1.199 (2)
C(1)-C(2) 1.507 (2)
N-C(2) 1.484 (2)

Table 3: Selected Bond Angles (°)[6]

Angle Value (°)
0(1)-C(1)-0(2) 125.7 (2)
0(1)-C(1)-C(2) 110.1 (1)
0(2)-C(1)-C(2) 124.2 (2)
N-C(2)-C(1) 111.9 (1)

Experimental Protocol

The determination of the crystal structure of iminodiacetic acid hydrochloride involved the
following key steps:

Crystal Growth

Single crystals of iminodiacetic acid hydrochloride were prepared for X-ray diffraction
analysis. While the specific crystallization method for this study is not detailed in the primary
reference, a general approach involves dissolving iminodiacetic acid in a concentrated
hydrochloric acid solution and allowing for slow evaporation or cooling to induce crystallization.

[7]

X-ray Data Collection

Three-dimensional single-crystal X-ray diffraction data were collected on a diffractometer.[6]
This technique involves irradiating a single crystal with a focused beam of X-rays and
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measuring the intensities and positions of the diffracted beams. The resulting diffraction pattern
provides information about the arrangement of atoms within the crystal.

Structure Solution and Refinement

The crystal structure was solved using a symbolic addition method.[6] This method is a direct
approach to solving the phase problem in X-ray crystallography, which is essential for
reconstructing the electron density map of the molecule. The final atomic positions and thermal
parameters were refined using least-squares methods.[6] The refinement process resulted in a
final R-value of 0.029 and a weighted R-value (Rw) of 0.035.[6]

Visualizations

The following diagrams illustrate the key structural features of iminodiacetic acid
hydrochloride.

Caption: A 2D representation of the positively charged iminodiacetic acid ion.
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Caption: Schematic of the hydrogen bonding interactions involving the chloride ion.

Experimental Workflow for Crystal Structure Determination
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Caption: Workflow for the determination of the crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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